2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide
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Description
2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C22H19N3O3S2 and its molecular weight is 437.53. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Thieno[3,2-d]pyrimidine derivatives, structurally related to the specified compound, have been synthesized and evaluated for their antitumor activities. These compounds, including those bearing different functional groups, have shown potent anticancer activities on various human cancer cell lines, such as human breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). Some of these derivatives were nearly as active as doxorubicin, indicating their significant potential as anticancer agents (Hafez & El-Gazzar, 2017).
Antibacterial and Antifungal Agents
Compounds structurally related to the specified chemical have been synthesized, including derivatives of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides, and evaluated for their antimicrobial activities. Some of these synthesized compounds demonstrated promising antibacterial and antifungal activities, showcasing their potential as antimicrobial agents (Debnath & Ganguly, 2015).
Insecticidal Properties
Pyridine derivatives, akin to the structure , have been synthesized and tested for their insecticidal activities against the cowpea aphid, Aphis craccivora Koch. Some of these compounds showed significant insecticidal activities, with one compound being approximately four times more effective than the commercial insecticide acetamiprid. This suggests that similar structures could have potential applications in agriculture as insecticides (Bakhite et al., 2014).
Synthesis of Heterocyclic Compounds
The specified compound, being a thieno[3,2-d]pyrimidine derivative, can serve as an intermediate in the synthesis of a wide range of heterocyclic compounds. These compounds have diverse applications in medicinal chemistry, including the development of novel drugs with potential therapeutic benefits in various diseases. The versatility in chemical reactions involving thieno[3,2-d]pyrimidines allows for the construction of complex molecules with specific biological activities (Farouk et al., 2021).
Properties
IUPAC Name |
2-[3-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O3S2/c1-14-3-5-15(6-4-14)23-19(26)13-30-22-24-18-11-12-29-20(18)21(27)25(22)16-7-9-17(28-2)10-8-16/h3-12H,13H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWOXZBQREHCBHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)OC)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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